molecular formula C17H16N6O2 B2885748 2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide CAS No. 2034276-24-7

2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

Cat. No. B2885748
CAS RN: 2034276-24-7
M. Wt: 336.355
InChI Key: AZUCCXXHMWNAPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Indolyl-1,2,4-oxidizable derivatives were synthesized and evaluated as a new class of non-competitive α-glucosidase inhibitors . Most of the compounds showed better inhibitory activity than the reference drug (acarbose), with a certain compound being the most potent inhibitor .


Synthesis Analysis

A new series of [1,2,4]-triazole bearing amino acid derivatives were synthesized under green chemistry conditions via multicomponent reaction using lemon juice as an acidic catalyst .


Molecular Structure Analysis

The structures of target compounds were confirmed by the analysis of 1H, 13C NMR, and ESIMS data .


Chemical Reactions Analysis

Kinetic analysis indicated that a certain compound had non-competitive inhibition on α-glucosidase, and fluorescence quenching experiment confirmed the direct binding of the compound to α-glucosidase .

Scientific Research Applications

Anticancer Activity

  • Modification for Enhanced Anticancer Effects : Replacement of the acetamide group in related compounds has been shown to retain antiproliferative activity against cancer cell lines, indicating potential in cancer treatment with reduced toxicity (Xiao-meng Wang et al., 2015).
  • Innovative Heterocycles Against Cotton Leafworm : Synthesis of new heterocycles incorporating a thiadiazole moiety suggests their use as insecticidal agents, highlighting the chemical versatility and potential in pest control (A. Fadda et al., 2017).

Antimicrobial and Anti-inflammatory Agents

  • Triazole and Triazolothiadiazine Derivatives : These derivatives exhibit significant antimicrobial activities, suggesting their potential as antimicrobial agents. The structural incorporation of triazole and thiadiazine units indicates a broad application in designing new therapeutic agents (Zafer Asim Kaplancikli et al., 2008).

Enzyme Inhibition and Bronchodilation

  • Phosphodiesterase Inhibitors with Anti-inflammatory and Bronchodilatory Activity : Compounds such as KCA-1490, a dual PDE3/4 inhibitor, show potent anti-inflammatory activity and suppress histamine-induced bronchoconstriction, indicating potential applications in asthma and other inflammatory respiratory conditions (Koji Ochiai et al., 2012).

Antioxidant Properties

  • Synthesis and Antioxidant Ability : New derivatives bearing a specific phenol moiety have shown significant antioxidant abilities, indicating potential use in oxidative stress-related conditions (R. M. Shakir et al., 2017).

Mechanism of Action

The inhibition type of the most potent compound was chosen to be tested using Lineweaver–Burk plots analysis .

Safety and Hazards

Some selected compounds had no effect on cell viability of human normal hepatocyte (LO2) and human liver cancer (HepG2) cells .

Future Directions

This work provides a new chemotype for developing novel drugs against type 2 diabetes .

properties

IUPAC Name

2-indol-1-yl-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H16N6O2/c1-25-17-7-6-14-19-20-15(23(14)21-17)10-18-16(24)11-22-9-8-12-4-2-3-5-13(12)22/h2-9H,10-11H2,1H3,(H,18,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AZUCCXXHMWNAPO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=NN2C(=NN=C2CNC(=O)CN3C=CC4=CC=CC=C43)C=C1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H16N6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(1H-indol-1-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.